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Compound of Interest

Compound Name: Chitinovorin B

Cat. No.: B15593803

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chitinovorin B is a novel -lactam antibiotic produced by the bacterium Flavobacterium
chitinovorum. As a member of the chitinovorin family of antibiotics, it exhibits noteworthy
biological activity. This document provides a comprehensive technical overview of
Chitinovorin B, including its chemical identity, and available data on its biological properties.
The information is intended to support further research and development efforts in the field of
antibiotic discovery.

Chemical Identity
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Property Value Source
CAS Number 95722-76-2 [1]
Molecular Formula C29H46N10012S [1]
7-[(5-amino-5-
carboxypentanoyl)amino]-3-[[4-
[2-(2-

aminopropanoylamino)propan
oylamino]-7-

IUPAC Name o ] )
(diaminomethylideneamino)-3-
hydroxybutanoxy]methyl]-8-
0Xx0-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

Biological Activity

Chitinovorin B, along with its counterparts Chitinovorin A and C, is classified as a novel 3-
lactam antibiotic of bacterial origin[2]. These compounds were first isolated from the
fermentation broth of Flavobacterium chitinovorum[2]. While detailed studies on the specific
antibacterial spectrum and potency of Chitinovorin B are limited in the public domain, its
classification as a -lactam antibiotic suggests that its mechanism of action likely involves the
inhibition of bacterial cell wall synthesis.

Further research is required to fully elucidate the antibacterial efficacy, spectrum of activity
against various bacterial strains, and potential for therapeutic application.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and biological evaluation of
Chitinovorin B are not extensively available in publicly accessible literature. The initial
discovery and characterization were reported in a 1984 article in The Journal of Antibiotics[2].
Researchers interested in replicating or building upon this work are encouraged to consult this
primary source for information on the fermentation of Flavobacterium chitinovorum, and the
isolation and purification techniques used to obtain Chitinovorin B.
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Signaling Pathways and Mechanism of Action

The precise signaling pathways affected by Chitinovorin B and its detailed mechanism of
action have not been fully elucidated in available literature. As a 3-lactam antibiotic, it is
hypothesized to target penicillin-binding proteins (PBPS) in bacteria, thereby inhibiting the
cross-linking of peptidoglycan in the bacterial cell wall. This disruption of cell wall integrity leads
to bacterial cell lysis and death.

To visualize the general workflow for the discovery and initial characterization of a novel
antibiotic like Chitinovorin B, the following logical relationship diagram is provided.
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Caption: A logical workflow for the discovery and characterization of novel antibiotics.
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Conclusion

Chitinovorin B represents a potentially interesting 3-lactam antibiotic with a unique bacterial
origin. While initial discovery and basic chemical characterization have been performed, a
significant opportunity exists for further research to determine its full therapeutic potential. This
includes comprehensive studies on its antibacterial spectrum, in-vivo efficacy, safety profile,
and a more detailed elucidation of its mechanism of action. The information provided in this
guide serves as a foundational resource for scientists and drug development professionals to
initiate or advance research programs focused on Chitinovorin B and other novel anti-infective
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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